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Tripetroselaidin Tripetroselaidin Tripetroselinin belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Tripetroselinin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tripetroselinin has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, tripetroselinin is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, tripetroselinin can be found in herbs and spices. This makes tripetroselinin a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 35017-28-8
VCID: VC20860721
InChI: InChI=1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h34-39,54H,4-33,40-53H2,1-3H3/b37-34+,38-35+,39-36+
SMILES: CCCCCCCCCCCC=CCCCCC(=O)OCC(COC(=O)CCCCC=CCCCCCCCCCCC)OC(=O)CCCCC=CCCCCCCCCCCC
Molecular Formula: C57H104O6
Molecular Weight: 885.4 g/mol

Tripetroselaidin

CAS No.: 35017-28-8

Cat. No.: VC20860721

Molecular Formula: C57H104O6

Molecular Weight: 885.4 g/mol

* For research use only. Not for human or veterinary use.

Tripetroselaidin - 35017-28-8

Specification

Description Tripetroselinin belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Tripetroselinin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tripetroselinin has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, tripetroselinin is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, tripetroselinin can be found in herbs and spices. This makes tripetroselinin a potential biomarker for the consumption of this food product.
CAS No. 35017-28-8
Molecular Formula C57H104O6
Molecular Weight 885.4 g/mol
IUPAC Name 2,3-bis[[(E)-octadec-6-enoyl]oxy]propyl (E)-octadec-6-enoate
Standard InChI InChI=1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h34-39,54H,4-33,40-53H2,1-3H3/b37-34+,38-35+,39-36+
Standard InChI Key SEMJUQWPYRYUOY-GMHCBVOVSA-N
Isomeric SMILES CCCCCCCCCCC/C=C/CCCCC(=O)OCC(OC(=O)CCCC/C=C/CCCCCCCCCCC)COC(=O)CCCC/C=C/CCCCCCCCCCC
SMILES CCCCCCCCCCCC=CCCCCC(=O)OCC(COC(=O)CCCCC=CCCCCCCCCCCC)OC(=O)CCCCC=CCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCC=CCCCCC(=O)OCC(COC(=O)CCCCC=CCCCCCCCCCCC)OC(=O)CCCCC=CCCCCCCCCCCC
Melting Point 28°C

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